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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N,d10

Cat. No.: B15600362 Get Quote

Essential Safety and Handling Guide for L-
Isoleucine-13C6,15N,d10
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Isoleucine-13C6,15N,d10. The

following procedures are designed to ensure safe operational handling and disposal of this

isotopically labeled amino acid.

Personal Protective Equipment (PPE) and Handling
Summary
Proper personal protective equipment is critical to ensure safety when handling L-Isoleucine-
13C6,15N,d10, primarily due to the risk of dust inhalation and contact. The substance itself is

not classified as hazardous; however, good laboratory practices for handling chemical solids

should always be observed.[1][2]
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Protection Type Specific Recommendations
Rationale & Additional

Information

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3]

To prevent eye contact with

dust particles.

Skin Protection

Hand Protection: Wear suitable

chemical protection gloves

tested according to EN 374.[4]

- Type of material: NBR (Nitrile

rubber).[4] - Material thickness:

>0.11 mm.[4] - Breakthrough

time: >480 minutes

(permeation: level 6).[4] Body

Protection: Wear appropriate

protective clothing to prevent

skin exposure.[3]

Nitrile gloves provide adequate

protection against incidental

contact.[4] Protective clothing

minimizes the risk of skin

contact with the powder.

Respiratory Protection

Respiratory protection is

necessary when dust is

formed.[4] Use a particulate

filter device (EN 143), such as

a P1 filter, which filters at least

80% of airborne particles.[4]

To prevent inhalation of fine

dust, which can lead to

respiratory irritation. The

enrichment of fine dust may

also pose a dust explosion

hazard.[4]

Operational and Disposal Plans
Handling Procedures:

Ensure adequate ventilation in the handling area.

Avoid the formation of dust.[3]
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Handle in accordance with good industrial hygiene and safety practices.[3]

Wash hands thoroughly after handling.[2]

Keep the substance away from strong oxidizing agents.[2][3]

Storage:

Store in a tightly closed container in a dry place.[4][5]

Some suppliers recommend storing at room temperature away from light and moisture.[6]

For long-term stability, storage at -20°C in a light-resistant, airtight container is also

recommended to prevent isotopic exchange.[7]

Disposal:

Dispose of surplus and non-recyclable solutions by contacting a licensed professional waste

disposal service.[6]

For spills, sweep up the material, place it in a sealed container, and dispose of it as unused

product.[2][6]

Always review and comply with all federal, state, and local environmental regulations before

disposal.[2]

First Aid Measures:

If Inhaled: Move the person to fresh air. If you feel unwell, call a poison center or physician.

[2][5]

In Case of Skin Contact: Wash with plenty of water.[2] Take off immediately all contaminated

clothing and rinse the skin with water/shower.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing.[2]

If Swallowed: Rinse mouth. Call a poison center or physician if you feel unwell.[2]
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Experimental Workflow: Chemical Spill Response
The following diagram outlines the step-by-step procedure for safely managing a spill of L-
Isoleucine-13C6,15N,d10.
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Immediate Actions

Containment & Cleanup

Final Steps

Evacuate Immediate Area

Alert Colleagues & Supervisor

1.

Don Appropriate PPE

2.

Cover Spill with Absorbent Material

3.

Carefully Sweep Up Powder

4.

Place in a Labeled, Sealed Container

5.

Decontaminate Spill Area

6.

Dispose of Waste via Licensed Service

7.

Document and Report the Incident

8.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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